Cas no 6538-35-8 (Phenol,2-[(2-hydroxy-3,5-dimethylphenyl)methyl]-4,6-dimethyl-)

• Product Name: Phenol,2-[(2-hydroxy-3,5-dimethylphenyl)methyl]-4,6-dimethyl-
• CAS No: 6538-35-8
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 504356
• PubChem ID: 81029
• Update Time: 2025-04-19

Phenol,2-[(2-hydroxy-3,5-dimethylphenyl)methyl]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(2-hydroxy-3,5-dimethylphenyl)methyl]-4,6-dimethyl-
• 2-[(2-hydroxy-3,5-dimethylphenyl)methyl]-4,6-dimethylphenol
• 6,6'-methylenedi-2,4-xylenol
• 2-((2-Hydroxy-3,5-dimethylphenyl)methyl)-4,6-dimethylphenol
• 2,2'-methanediylbis(4,6-dimethylphenol)
• SCHEMBL69707
• PHENOL, 2-((2-HYDROXY-3,5-DIMETHYLPHENYL)METHYL)-4,6-DIMETHYL-
• 2,4-Xylenol, 6,6'-methylenedi-
• EINECS 229-451-3
• NS00022629
• DTXSID90215702
• 9X7XHT5AML
• 6,6'-methylenebis(2,4-dimethylphenol)
• 2,2'-Dioxy-3,5,3',5'-tetramethyl-diphenylmethan
• 6538-35-8
• UNII-9X7XHT5AML

• Inchi： 1S/C17H20O2/c1-10-5-12(3)16(18)14(7-10)9-15-8-11(2)6-13(4)17(15)19/h5-8,18-19H,9H2,1-4H3
• InChI Key： FCIMDZFOYJBMLV-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C)=CC=1CC1C=C(C)C=C(C)C=1O

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes